Cas no 2764005-25-4 (3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-3-[4-(trifluoromethyl)phenyl]propanoic acid)

• Product Name: 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-3-[4-(trifluoromethyl)phenyl]propanoic acid
• CAS No: 2764005-25-4
• MF: C₁₄H₁₄F₃NO₄
• MW: 317.260474681854
• CID: 6430189
• PubChem ID: 165982465
• Update Time: 2025-05-20

3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-3-[4-(trifluoromethyl)phenyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37344005
• 2764005-25-4
• 3-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-[4-(trifluoromethyl)phenyl]propanoic acid
• 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-3-[4-(trifluoromethyl)phenyl]propanoic acid

• Inchi： 1S/C14H14F3NO4/c1-2-7-22-13(21)18-11(8-12(19)20)9-3-5-10(6-4-9)14(15,16)17/h2-6,11H,1,7-8H2,(H,18,21)(H,19,20)
• InChI Key： GLBYPMMCCNMJCU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CC(=O)O)NC(=O)OCC=C)(F)F

Computed Properties

• Exact Mass: 317.08749241g/mol
• Monoisotopic Mass: 317.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-3-[4-(trifluoromethyl)phenyl]propanoic acid

Introduction to 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-3-[4-(trifluoromethyl)phenyl]propanoic acid (CAS No. 2764005-25-4)

3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-3-[4-(trifluoromethyl)phenyl]propanoic acid (CAS No. 2764005-25-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propanoic acid with a unique structural configuration that includes an amino group, a trifluoromethyl-substituted phenyl ring, and an allyl ester moiety. The combination of these functional groups endows the compound with a range of potential biological activities and applications.

The trifluoromethyl group, in particular, is a key feature of this molecule. Trifluoromethylated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties, making them attractive candidates for drug development. The presence of this group can significantly influence the compound's binding affinity to specific receptors and enzymes, thereby modulating its biological activity.

The allyl ester moiety is another important structural element of the compound. Allyl esters are commonly used in organic synthesis as protecting groups or as intermediates in the preparation of more complex molecules. In the context of pharmaceutical research, the allyl ester can be selectively hydrolyzed under mild conditions to release the carboxylic acid, which may be crucial for the compound's therapeutic effects.

The amino group in the molecule provides additional reactivity and functional diversity. Amino groups can participate in various chemical reactions, such as amidation and acylation, which are essential for the synthesis of peptides and other biologically active molecules. Moreover, the amino group can form hydrogen bonds with other molecules, which can enhance the compound's solubility and binding interactions with biological targets.

Recent studies have explored the potential therapeutic applications of 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-3-[4-(trifluoromethyl)phenyl]propanoic acid. One notable area of research is its use as an inhibitor of specific enzymes involved in metabolic pathways. For instance, preliminary data suggest that this compound may have inhibitory effects on certain kinases, which are key regulators of cellular signaling and metabolism. Kinase inhibitors have shown promise in treating various diseases, including cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, this compound has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings indicate that 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-3-[4-(trifluoromethyl)phenyl]propanoic acid may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic profile of this compound has also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable half-life, which are important factors for drug development. Furthermore, preclinical studies have indicated that it has low toxicity and good safety margins, making it a promising candidate for further clinical evaluation.

In conclusion, 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-3-[4-(trifluoromethyl)phenyl]propanoic acid (CAS No. 2764005-25-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an intriguing subject for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new applications and insights will emerge, contributing to the advancement of medicinal chemistry and drug discovery.